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Compound of Interest

Compound Name:
4-Hydroxy-3-

methoxybenzylamine, HCl

Cat. No.: B12362840

Get Quote

Executive Summary
Vanillylamine Hydrochloride (4-Hydroxy-3-methoxybenzylamine HCl) is a critical

phenylpropanoid intermediate, most notably serving as the immediate precursor in the

biomimetic synthesis of capsaicinoids. Its structural integrity—defined by the stability of its 4-

hydroxy-3-methoxy moiety and the reactivity of its primary amine—is paramount for high-yield

conjugation reactions.

This guide provides a definitive physiochemical profile, structural elucidation workflows (NMR,

IR, MS), and quality control protocols. It moves beyond basic data listing to explain the

causality of spectral features and the logic behind analytical method selection.

Part 1: Physicochemical Profile & Stoichiometry
Understanding the precise stoichiometry of the hydrochloride salt is essential for accurate

molarity calculations in synthesis.
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Property Specification

IUPAC Name
4-(Aminomethyl)-2-methoxyphenol

hydrochloride

Common Name Vanillylamine HCl

CAS Number 7149-10-2

Molecular Formula

SMILES COc1cc(CN)ccc1O.Cl

Molecular Weight Breakdown
In precise quantitative applications (e.g., stoichiometric coupling with acyl chlorides),

researchers must distinguish between the free base and the salt form.

Component Formula Exact Mass (Da)
Molar Mass ( g/mol
)

Vanillylamine Cation 154.0868 154.19

Chloride Counterion 34.9689 35.45

Vanillylamine HCl 189.0557 189.64

Critical Note: Commercial samples are often hygroscopic. The theoretical MW of 189.64 g/mol

assumes an anhydrous crystal lattice. For GMP applications, always determine water content

(Karl Fischer) and correct the sample weight:

Part 2: Structural Elucidation (Spectroscopy)
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This section details the expected spectral signatures used to validate the structure. The data

below synthesizes standard organic spectroscopy principles applied to the vanillyl scaffold.

Proton NMR ( H-NMR) Analysis
Solvent: DMSO-

is preferred over

to observe exchangeable protons (Phenolic -OH and Ammonium

) which would otherwise disappear in deuterated water.
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Shift (

ppm)
Multiplicity Integration Assignment

Structural
Insight

9.0 - 9.5 Broad Singlet 1H Phenolic -OH

Deshielded by

the aromatic ring;

broadness

indicates H-

bonding.

8.2 - 8.6 Broad Singlet 3H

Characteristic of

primary amine

salts. Validates

HCl salt

formation.

7.0 - 7.1
Doublet (

Hz)
1H Ar-H (C2)

meta-coupling to

C6 proton;

deshielded by

OMe/OH groups.

6.8 - 6.9
Doublet of

Doublets
1H Ar-H (C6)

Coupled to C5

(ortho) and C2

(meta).

6.7 - 6.8
Doublet (

Hz)
1H Ar-H (C5)

Ortho to the

electron-donating

-OH group.

3.8 - 4.0 Quartet/Singlet 2H Benzylic

Diagnostic peak.

Appears as a

quartet if

coupling with

is resolved,

otherwise a

broad singlet.

3.7 - 3.8 Singlet 3H Methoxy Strong, sharp

singlet
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confirming the

vanillyl core.

Infrared (FT-IR) Spectroscopy
The IR spectrum of the HCl salt differs significantly from the free base due to the ammonium

group.

3200–2800 cm

(Broad): Overlapping stretches of the Phenolic O-H and the Ammonium N-H. The
"ammonium band" is often a broad, continuous absorption in this region, distinct from the
sharper N-H stretches of a free amine.

~1600 & 1515 cm

: Aromatic ring skeletal vibrations (C=C stretch).

1270 & 1030 cm

: Aryl alkyl ether (C-O-C) asymmetric and symmetric stretching (Methoxy group).

Mass Spectrometry (ESI-MS)
In Positive Electrospray Ionization (+ESI), the salt dissociates. You will detect the cation.

Parent Ion:

(corresponding to the protonated free base).

Fragmentation:

: Loss of

(Characteristic of primary amines).

: Subsequent loss of methyl radical from methoxy group (common in lignin-derived
phenolics).
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Part 3: Synthesis & Analytical Workflows
The following diagram illustrates the standard reductive amination pathway used to synthesize

Vanillylamine HCl and the subsequent analytical decision tree.

Synthesis and Analysis Logic Map

Vanillin
(Starting Material)

Vanillin Oxime
(Intermediate)

NH2OH·HCl Catalytic Hydrogenation
(H2, Pd/C or Zn/HCl) Crude Vanillylamine Acidification

(HCl in EtOH)
Vanillylamine HCl
(Crystalline Solid)

HPLC Analysis
(Purity >98%)Organic Purity

AgNO3 Titration
(Chloride Content)

Salt Stoichiometry

Click to download full resolution via product page

Figure 1: Synthesis pathway from Vanillin to Vanillylamine HCl including Critical Quality

Attributes (CQA) checkpoints.

Quality Control Protocols
Protocol A: HPLC Purity Analysis

Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase:

A: 0.1% Phosphoric Acid in Water.

B: Acetonitrile.

Gradient: 5% B to 60% B over 15 mins.

Detection: UV @ 280 nm (Absorption max of the vanillyl ring).

Flow Rate: 1.0 mL/min.

Retention Time: Vanillylamine elutes early (polar amine) compared to Vanillin.

Protocol B: Chloride Content Determination
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To verify the salt form (Mono-HCl vs Free Base), perform argentometric titration.

Dissolve 100 mg Vanillylamine HCl in 50 mL deionized water.

Add 1 mL 5% Potassium Chromate (

) indicator.

Titrate with 0.1 N Silver Nitrate (

) until a reddish-brown precipitate persists.

Calculation:

Theoretical Cl content = 18.69%.

Part 4: Applications in Drug Development
Vanillylamine HCl is the "amine donor" in the synthesis of Capsaicinoids.

Mechanism: Schotten-Baumann reaction with fatty acid chlorides (e.g., Nonanoyl chloride).

Relevance: Synthetic capsaicin is used in topical analgesics (TRPV1 agonists) for

neuropathic pain. The purity of the Vanillylamine HCl precursor directly impacts the formation

of impurity "dimers" that can fail pharmaceutical QC.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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